Cas no 2171660-07-2 (2-amino-5-hydroxy-5-methylhexanamide)

• Product Name: 2-amino-5-hydroxy-5-methylhexanamide
• CAS No: 2171660-07-2
• MF: C₇H₁₆N₂O₂
• MW: 160.214141845703
• CID: 5921866
• PubChem ID: 165495055
• Update Time: 2025-10-30

2-amino-5-hydroxy-5-methylhexanamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-hydroxy-5-methylhexanamide
• 2171660-07-2
• EN300-1297580

• Inchi： 1S/C7H16N2O2/c1-7(2,11)4-3-5(8)6(9)10/h5,11H,3-4,8H2,1-2H3,(H2,9,10)
• InChI Key： BXSFVDRVRDEFIP-UHFFFAOYSA-N
• SMILES： OC(C)(C)CCC(C(N)=O)N

Computed Properties

• Exact Mass: 160.121177757g/mol
• Monoisotopic Mass: 160.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 89.3Ų

Additional information on 2-amino-5-hydroxy-5-methylhexanamide

Comprehensive Analysis of 2-amino-5-hydroxy-5-methylhexanamide (CAS No. 2171660-07-2): Properties, Applications, and Industry Trends

2-amino-5-hydroxy-5-methylhexanamide (CAS No. 2171660-07-2) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. This amino-hydroxy amide derivative exhibits a balanced combination of hydrophilic and lipophilic properties, making it a promising candidate for drug development and cosmetic formulations. The compound's molecular structure contains both amino and hydroxyl functional groups, which contribute to its potential biological activity and solubility profile.

Recent studies have focused on the synthetic pathways for 2-amino-5-hydroxy-5-methylhexanamide, with particular emphasis on green chemistry approaches. Researchers are exploring enzymatic synthesis and microwave-assisted reactions to improve yield and reduce environmental impact. The compound's stability under various pH conditions has become a key research topic, as evidenced by numerous queries in scientific databases about "2171660-07-2 stability data" and "2-amino-5-hydroxy-5-methylhexanamide solubility". These properties are crucial for formulators developing new nutraceutical products and cosmeceutical ingredients.

The potential applications of CAS 2171660-07-2 extend to the personal care industry, where its moisture-binding capacity and skin compatibility are being evaluated. Formulators are particularly interested in its possible role as a humectant alternative in clean beauty products, responding to consumer demand for "natural-derived skincare ingredients". Laboratory tests suggest this compound may offer superior hydration retention compared to conventional moisturizing agents, though clinical studies are still ongoing.

From a molecular modeling perspective, 2-amino-5-hydroxy-5-methylhexanamide presents interesting possibilities for drug design. Computational chemistry searches reveal growing interest in its potential as a "building block for peptide mimetics" and "small molecule therapeutics". The compound's chiral center at the 5-position makes it particularly valuable for creating stereospecific pharmaceutical agents, with researchers investigating its incorporation into targeted drug delivery systems.

Quality control aspects of 2171660-07-2 have become another focal point, with analytical chemists developing advanced HPLC methods for purity assessment. The pharmaceutical industry shows increasing concern about "2-amino-5-hydroxy-5-methylhexanamide impurities" and "CAS 2171660-07-2 specifications", reflecting the compound's transition from research curiosity to potential commercial application. Standardization of synthesis protocols and characterization techniques remains an active area of development.

Environmental and safety profiling of 2-amino-5-hydroxy-5-methylhexanamide indicates favorable characteristics for industrial scale-up. Recent biodegradability studies suggest the compound breaks down efficiently in standard wastewater treatment conditions, addressing growing regulatory concerns about "sustainable chemical production". This aspect, combined with its low ecotoxicity profile, positions CAS 2171660-07-2 as an attractive option for manufacturers pursuing green chemistry initiatives.

The commercial availability of 2-amino-5-hydroxy-5-methylhexanamide has expanded significantly in recent years, with specialty chemical suppliers offering both research quantities and bulk supplies. Market analysis shows particular demand from companies working on "next-generation dermatological formulations" and "innovative excipient systems". Pricing trends reflect the compound's growing importance, with cost reductions expected as synthetic methodologies become more efficient.

Looking forward, 2171660-07-2 appears poised for broader adoption across multiple industries. Patent activity surrounding derivatives of 2-amino-5-hydroxy-5-methylhexanamide has increased markedly, particularly in areas related to controlled release technologies and biocompatible materials. As research continues to uncover new applications, this versatile compound may soon transition from laboratory curiosity to commercially significant specialty chemical.